Cas no 50411-28-4 (3-aminopentan-2-ol)

• Product Name: 3-aminopentan-2-ol
• CAS No: 50411-28-4
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD11213645
• CID: 933703
• PubChem ID: 226832
• Update Time: 2025-04-23

3-aminopentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-aminopentan-2-ol
• 6-Amino-o-kresol-sulfonsaeure-(4); 5-Amino-6-hydroxytoluene-3-sulphonic acid; CTK5H6585; 3-amino-pentan-2-ol; AG-H-89929; AC1MIG9N; 5-amino-6-hydroxy-toluene-3-sulfonic acid; 5-Amino-6-hydroxy-toluol-3-sulfonsaeure; 3-Amino-2-oxy-1-methyl-benzol-sulfonsaeure-(5); 3-aminopentan-2-ol; 5-AMINO-6-HYDROXYTOLUENE-3-SULFONIC ACID; EINECS 305-327-5; 3-amino-2-pentanol;
• 3-amino-2-pentanol
• MFCD11213645
• AKOS022719748
• N14662
• NSC-17698
• F8885-6208
• EN300-245366
• 2-Pentanol, 3-amino-
• SCHEMBL565889
• DTXSID00964673
• BKFGLDUWYUYHRF-UHFFFAOYSA-N
• 3-amino-pentan-2-ol
• NSC17698
• 50411-28-4

• MDL： MFCD11213645
• Inchi： 1S/C5H13NO/c1-3-5(6)4(2)7/h4-5,7H,3,6H2,1-2H3
• InChI Key： BKFGLDUWYUYHRF-UHFFFAOYSA-N
• SMILES： OC(C)C(CC)N

Computed Properties

• Exact Mass: 103.09979
• Monoisotopic Mass: 103.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.912g/cm3
• Boiling Point: 186.8ºC at 760 mmHg
• Flash Point: 66.8ºC
• Refractive Index: 1.447
• PSA: 46.25
• LogP: 0.80480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-aminopentan-2-ol

3-Aminopentan-2-ol: A Comprehensive Overview

3-Aminopentan-2-ol, also known by its CAS number 50411-28-4, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with the molecular formula C5H13NO, belongs to the class of secondary alcohols and primary amines. Its unique structure, featuring a hydroxyl group (-OH) at the 2nd carbon and an amino group (-NH2) at the 3rd carbon, makes it a valuable intermediate in various chemical synthesis processes. Recent studies have highlighted its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 3-aminopentan-2-ol is typically achieved through the reduction of 3-cyanopentan-2-one or via enzymatic catalysis using specific amino transferases. These methods have been optimized to improve yield and reduce environmental impact, aligning with the growing demand for sustainable chemical processes. The compound's ability to undergo various functional group transformations, such as oxidation, alkylation, and acylation, further enhances its utility in organic synthesis.

One of the most promising areas of research involving 3-aminopentan-2-ol is its application in drug discovery. Recent studies have demonstrated its role as a building block for bioactive molecules with potential anti-inflammatory and neuroprotective properties. For instance, researchers have utilized 3-Aminopentan-2-ol as a precursor for synthesizing analogs of known pharmaceutical agents, such as β-lactam antibiotics and nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore the compound's significance in medicinal chemistry.

In addition to its role in pharmaceuticals, 3-Aminopentan-2-ol has found applications in agrochemicals. Its ability to act as a chiral auxiliary in asymmetric synthesis has been exploited to produce enantiomerically enriched compounds, which are crucial for developing selective pesticides and herbicides. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making 3-Aminopentan-2-ol an indispensable tool in green chemistry.

The physical and chemical properties of 3-Aminopentan-2-ol are well-documented. It exists as a colorless liquid with a boiling point of approximately 165°C and a melting point below room temperature. The compound is soluble in water and common organic solvents, making it suitable for various reaction conditions. Its reactivity is influenced by the presence of both hydroxyl and amino groups, which can participate in hydrogen bonding and nucleophilic reactions.

From an environmental standpoint, 3-Aminopentan-2-ol has been evaluated for its biodegradability and toxicity. Studies indicate that it is readily biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when handled responsibly. This aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 3-Aminopentan-2-ol (CAS No: 50411–28–4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure and reactivity make it an invaluable intermediate in organic synthesis. As research continues to uncover new potential uses for this compound, its role in advancing chemical science is expected to grow significantly.